1-Methyl-4-(1-methylpyrrol-2-yl)-4-piperidinol

• CAS No.: 78495-93-9
• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 1-methyl-4-(1-methylpyrrol-2-yl)piperidin-4-ol
• InChI: InChI=1S/C11H18N2O/c1-12-8-5-11(14,6-9-12)10-4-3-7-13(10)2/h3-4,7,14H,5-6,8-9H2,1-2H3
• InChI Key: XJPUELMPVGNIAR-UHFFFAOYSA-N
• SMILES: CN1CCC(CC1)(C2=CC=CN2C)O
• Synonyms: 1-methyl-4-(1-methylpyrrol-2-yl)-4-piperidinol; 1-MMPP

Description

1-Methyl-4-(1-methylpyrrol-2-yl)-4-piperidinol, also known as this compound, is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1.6 M solution of n-butyllithium in hexane (175 ml) was added dropwise at room temperature to a solution of 24.2 g of N-methylpyrrole in 250 ml of diethyl ether contained in a reaction flask (under a nitrogen blanket). After addition was completed, the resulting mixture was heated at reflux with stirring for 16 hours, then cooled to 0° C. 34 Grams of 1-methyl-4-piperidone was added dropwise from a dropping funnel with the temperature maintained at 0° C. during the addition by cooling the reaction flask with dry ice-acetone bath. The reaction mixture was stirred at room temperature for 3 hours, and then quenched in ice water to yield 26 g of the title compound in a crystalline form; recrystallization from heptane gave white prisms, m.p. 123°-123.5°.